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Compound of Interest

Compound Name: N-[1-13C]Acetyl-D-glucosamine

CAS No.: 478518-87-5

Cat. No.: B1380613

Get Quote

Executive Summary
N-[1-13C]Acetyl-D-glucosamine (GlcNAc labeled at the carbonyl carbon of the acetyl group)

is a critical isotopomer for probing hexosamine biosynthetic flux and protein-glycan interactions.

[1] Unlike uniformly labeled (

) or ring-labeled variants, this specific isotopomer places the NMR/MS reporter exclusively on
the N-acetyl moiety. This distinction allows for the decoupling of the sugar backbone
metabolism from the acetylation process, enabling precise tracking of acetyl-CoA contributions
to the UDP-GlcNAc pool.

Core Technical Specifications
Chemical Name: N-[1-13C]Acetyl-2-amino-2-deoxy-D-glucose

CAS Number: 478518-87-5[2][3][4]

Molecular Weight: 222.20 g/mol (approx., varies by enrichment)

Label Position: Carbonyl carbon of the N-acetyl group (
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).

Key Application:

-NMR (Carbonyl shift detection), Metabolic Flux Analysis (Acetyl group turnover).

Part 1: Commercial Landscape & Procurement
The supply chain for specific GlcNAc isotopomers is specialized. Unlike generic reagents, "N-

[1-13C]Acetyl" variants are often synthesized on-demand or stocked by isotope-specific

manufacturers.

Comparative Supplier Analysis
The following table summarizes verified commercial sources. Note: Distinction between Ring-

labeled and Acetyl-labeled is critical.

Supplier
Catalog /
Product ID

Label
Specificity

Enrichment Form

Omicron

Biochemicals
GLC-004

N-[1-13C]Acetyl

(Carbonyl)
>99% Crystalline Solid

Sigma-Aldrich Custom / Inquiry

Listed as N-[1-

13C]acetyl-D-

glucosamine

(CAS 478518-

87-5)

>99% atom % Powder

Santa Cruz

Biotech
sc-228807

N-[1-13C]acetyl-

D-glucosamine
>99% Solid

Cambridge

Isotope
Inquire

Often lists Ring-

labeled (

).[1][5] Must

specify Acetyl-1-

13C custom

synthesis.

N/A Custom
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Procurement Advisory:

CAS Verification: Always cross-reference CAS 478518-87-5.[1] If the CAS is 253679-94-6,

you are purchasing the ring-labeled (C1-labeled sugar) variant, which yields completely

different NMR spectral data.

Purity vs. Anomerization: Commercial GlcNAc is typically supplied as an equilibrium mixture

of

and

anomers.[1] Ensure the Certificate of Analysis (CoA) reports chemical purity (>98%)
separate from isotopic enrichment.

Part 2: Synthesis Logic & Impurity Profile
Understanding the synthesis route is essential for troubleshooting background signals in

sensitive MS or NMR experiments.

The Acetylation Route (Causality of Impurities)
The commercial production of N-[1-13C]Acetyl-D-glucosamine typically follows a selective

chemical N-acetylation of D-glucosamine salts using labeled acetic anhydride.

Precursor: D-Glucosamine Hydrochloride (Unlabeled).

Label Source:

Acetic Anhydride or

Acetyl Chloride.[1]

Reaction: Under basic conditions (e.g., NaOMe/MeOH), the amine group of GlcN is

nucleophilic and attacks the carbonyl of the labeled acetic anhydride.

Why this matters:

Free Acetate Contamination: If the purification step (recrystallization) is incomplete, trace

amounts of
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acetate or

acetic acid may remain.[1] These appear as sharp singlets in NMR (

ppm for carbonyl) and can be mistaken for metabolic byproducts.

O-Acetylation: Over-reaction can lead to O-acetylated impurities (ester linkages on the sugar

hydroxyls). High-quality suppliers remove these via selective hydrolysis, but lower-grade

sources may contain them.

Part 3: Application Workflows
Workflow A: Metabolic Flux Analysis (Hexosamine
Pathway)
In this workflow, the

-carbonyl label serves as a tracer for the Hexosamine Biosynthetic Pathway (HBP). The label's
position is chemically stable and does not exchange with the solvent, making it an ideal probe
for UDP-GlcNAc pool turnover.
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Figure 1: Metabolic fate of N-[1-13C]Acetyl-GlcNAc. The label (Red) tracks directly into the

UDP-GlcNAc pool and subsequently into O-GlcNAc modified proteins.

Workflow B: NMR Verification Protocol
Before using the reagent in expensive protein-NMR studies, verify the label position and

integrity.[1]

Protocol:
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Solvent: Dissolve 5 mg of N-[1-13C]Acetyl-D-glucosamine in 500

L

.

Standard: Add DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal reference (

ppm).

Acquisition:

1H-NMR: Confirm doublet of doublets for H1 (

and

anomers).

13C-NMR: Look for the carbonyl signal at approximately 175.0 ppm.

Coupling Check: The carbonyl carbon should show coupling to the methyl protons in an

HMBC spectrum, but no direct one-bond coupling to the sugar ring protons (unlike ring-

labeled variants).

Part 4: References
PubChem. (2025).[1] N-Acetyl-D-glucosamine Compound Summary. National Library of

Medicine. Retrieved from [Link]

Qi, D., et al. (2026).[6] One Pot Synthesis of N-acetylglycine from N-acetyl Glucosamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-ACETYL-beta-D-GLUCOSAMINE | C8H15NO6 | CID 24139 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. N-[1-13C]acetyl-D-glucosamine | CAS 478518-87-5 | SCBT - Santa Cruz Biotechnology
[scbt.com]

3. N-acetyl-d-glucosamine 1-phosphate | Sigma-Aldrich [sigmaaldrich.com]

4. N-acetyl-glucosamine | Sigma-Aldrich [sigmaaldrich.com]

5. N-acetyl-D-[UL-13C6]glucosamine | C8H15NO6 | CID 90472757 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. journal.bcrec.id [journal.bcrec.id]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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